Cas no 459796-71-5 (4-Ethylspiro[7-oxabicyclo[4.1.0]heptane-3,3'-oxetane])

• Product Name: 4-Ethylspiro[7-oxabicyclo[4.1.0]heptane-3,3'-oxetane]
• CAS No: 459796-71-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2828152
• PubChem ID: 71361655
• Update Time: 2025-04-21

4-Ethylspiro[7-oxabicyclo[4.1.0]heptane-3,3'-oxetane] Chemical and Physical Properties

Names and Identifiers

• 4-Ethylspiro[7-oxabicyclo[4.1.0]heptane-3,3'-oxetane]
• DTXSID60785321
• 459796-71-5

• Inchi： 1S/C10H16O2/c1-2-7-3-8-9(12-8)4-10(7)5-11-6-10/h7-9H,2-6H2,1H3
• InChI Key： GIYZWXQKWHUZQU-UHFFFAOYSA-N
• SMILES： O1C2CC(CC)C3(COC3)CC12

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.8Ų